N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzoxadiazol-4-yl)-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H23N5O2/c1-14-5-3-8-18(15(14)2)25-11-9-24(10-12-25)13-19(26)21-16-6-4-7-17-20(16)23-27-22-17/h3-8H,9-13H2,1-2H3,(H,21,26)
• InChI Key: SSJLHTRWIMZICP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC(=O)NC3=CC=CC4=NON=C43)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to act as a modulator of neurotransmitter receptors and ion channels, leading to changes in cellular signaling pathways and physiological responses. It has also been shown to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.
Biochemical and Physiological Effects
N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, induce apoptosis, and modulate the activity of neurotransmitter receptors and ion channels. It has also been shown to have antioxidant and anti-inflammatory properties. In vivo studies have shown that it can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized and purified. It has also been extensively studied, and its properties and effects are well-characterized. However, it also has some limitations, including its low solubility in water, which can make it difficult to use in some experiments, and its potential toxicity, which requires careful handling and use.

Future Directions

There are several future directions for the research on N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. Another direction is to explore its use as a fluorescent probe for the detection of proteins and enzymes. Additionally, more research is needed to fully understand its mechanism of action and to identify its molecular targets. Finally, further studies are needed to explore its potential side effects and toxicity.

Scientific Research Applications

N-2,1,3-benzoxadiazol-4-yl-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, it has been used as a fluorescent probe for the detection of proteins and enzymes. In pharmacology, it has been studied for its effects on neurotransmitter receptors and ion channels.